2-[(3-Fluoro-4-methoxyphenyl)methyl]-2-azabicyclo[2.2.1]heptane
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Description
2-[(3-Fluoro-4-methoxyphenyl)methyl]-2-azabicyclo[2.2.1]heptane is a useful research compound. Its molecular formula is C14H18FNO and its molecular weight is 235.302. The purity is usually 95%.
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Scientific Research Applications
Chemistry and Pharmacology Overview
The compound 2-[(3-Fluoro-4-methoxyphenyl)methyl]-2-azabicyclo[2.2.1]heptane is structurally related to a variety of psychoactive chemicals. Its chemistry and pharmacology are often compared with other compounds within similar classes, like phenylethylamine, tryptamine, and phencyclidine. The literature reveals that these compounds, including this compound, are gaining popularity as ‘legal highs’. However, there's a lack of primary literature specifically detailing their chemistry, pharmacology, and toxicology, making the evaluation of their harm challenging (Gibbons, 2012).
Role in Psychoactive Substances and Serotonin Syndrome
There's significant interest in the use of new psychoactive substances (NPS), including compounds structurally related to this compound. These substances are chemically and pharmacologically diverse, and their use has been associated with various clinical implications, including the onset of Serotonin Syndrome. This condition results from the over-activation of the serotoninergic system, and certain NPS have been implicated in its occurrence. Despite the recreational use of these compounds, there's a need for clinicians to be aware of their potential risks, including the challenges they pose in routine drug screenings due to their undetectability (Schifano et al., 2021).
Potential Interaction with Prescription Drugs
Studies have explored the potential interactions between novel phenethylamines and prescription drugs, given their increasing use among high-risk substance users and populations with mental disorders. The interactions between compounds like 4-fluoroamphetamine (structurally similar to this compound) and prescription drugs like antidepressants and ADHD medication have been a focus. While the literature on this is limited, it anticipates a drug-drug interaction potential, mainly involving monoamine oxidases. However, further investigation is needed to understand these interactions fully (Inan et al., 2020).
Properties
IUPAC Name |
2-[(3-fluoro-4-methoxyphenyl)methyl]-2-azabicyclo[2.2.1]heptane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO/c1-17-14-5-3-11(7-13(14)15)9-16-8-10-2-4-12(16)6-10/h3,5,7,10,12H,2,4,6,8-9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABVJYUUWBKBAQX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CC3CCC2C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.